Cas no 6432-69-5 ((+)-heraclenin)

• Product Name: (+)-heraclenin
• CAS No: 6432-69-5
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 1998374
• Update Time: 2025-04-21

(+)-heraclenin Chemical and Physical Properties

Names and Identifiers

• (+)-heraclenin
• heraclenin
• heraklenin
• Oxyimperatorin
• prangenin
• 9-[[(S)-3,3-Dimethyloxiran-2-yl]methoxy]-7H-furo[3,2-g][1]benzopyran-7-one

• Inchi： 1S/C16H14O5/c1-16(2)11(21-16)8-19-15-13-10(5-6-18-13)7-9-3-4-12(17)20-14(9)15/h3-7,11H,8H2,1-2H3
• InChI Key： CTJZWFCPUDPLME-UHFFFAOYSA-N
• SMILES： CC1(C(COC2C3=C(C=CC(O3)=O)C=C3C=2OC=C3)O1)C

Computed Properties

• Exact Mass: 286.084
• Monoisotopic Mass: 286.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.2A^2

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